Cas no 391936-75-7 (2-Thiophenecarboxylicacid, 5-formyl-4-methyl-, methyl ester)

• Product Name: 2-Thiophenecarboxylicacid, 5-formyl-4-methyl-, methyl ester
• CAS No: 391936-75-7
• MF: C₈H₈O₃S
• MW: 184.212321281433
• CID: 299236
• PubChem ID: 53436949
• Update Time: 2025-10-29

2-Thiophenecarboxylicacid, 5-formyl-4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 5-formyl-4-methyl-, methyl ester
• methyl 5-formyl-4-methylthiophene-2-carboxylate
• 5-formyl-4-methylthiophene-2-carboxylic acid methyl ester
• AG-F-38391
• CTK4I1076
• METHYL 5-FORMYL-4-METHYL-2-THIOPHENECARBOXYLATE
• 391936-75-7
• DTXSID20700974
• MFCD04972647
• SCHEMBL7431737
• AKOS006294431

• Inchi： 1S/C8H8O3S/c1-5-3-6(8(10)11-2)12-7(5)4-9/h3-4H,1-2H3
• InChI Key： SKMVXVNHOBFLNF-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC(C)=C1C=O

Computed Properties

• Exact Mass: 184.01944
• Monoisotopic Mass: 184.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.6A^2
• XLogP3: 1.9

Experimental Properties

• Melting Point: 76.3℃
• PSA: 43.37

2-Thiophenecarboxylicacid, 5-formyl-4-methyl-, methyl ester Security Information

• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives